4-Ethoxy-3-fluoro-5-(trifluoromethyl)benzaldehyde

Specification

• Molecular Formula: C10H8F4O2
• Molecular Weight: 236.16 g/mol
• IUPAC Name: 4-ethoxy-3-fluoro-5-(trifluoromethyl)benzaldehyde
• Standard InChI: InChI=1S/C10H8F4O2/c1-2-16-9-7(10(12,13)14)3-6(5-15)4-8(9)11/h3-5H,2H2,1H3
• Standard InChI Key: MLVBBAMUKIYCHV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1F)C=O)C(F)(F)F

Introduction

4-Ethoxy-3-fluoro-5-(trifluoromethyl)benzaldehyde is a complex organic compound characterized by its unique arrangement of functional groups. It features an ethoxy group, a fluorine atom, and a trifluoromethyl group attached to a benzaldehyde structure. This compound is of significant interest in organic synthesis and pharmaceutical applications due to its distinctive chemical properties and potential biological activities.

Synthesis Methods

The synthesis of 4-Ethoxy-3-fluoro-5-(trifluoromethyl)benzaldehyde typically involves the trifluoromethylation of a fluorinated benzene derivative. This process can be achieved using reagents such as trifluoromethyltrimethylsilane in the presence of catalysts like copper or silver salts.

Chemical Reactivity

The compound's chemical reactivity is primarily characterized by nucleophilic additions and electrophilic substitutions. The aldehyde functional group is susceptible to nucleophilic attack, leading to the formation of alcohols or related products upon reaction with nucleophiles such as Grignard reagents or amines. The trifluoromethyl group enhances the electrophilicity of the carbonyl carbon, making it more reactive towards nucleophiles.

Biological Activity and Applications

Research suggests that compounds similar to 4-Ethoxy-3-fluoro-5-(trifluoromethyl)benzaldehyde may exhibit antimicrobial properties by disrupting metabolic pathways in bacteria. The compound serves as a crucial building block in organic synthesis, with potential applications in pharmaceuticals due to its unique reactivity profile and biological activity.

Biological Activity Table

Activity	Description
Antimicrobial	Potential disruption of bacterial metabolic pathways
Pharmaceutical Applications	Building block in organic synthesis for drug development

Characterization Techniques

Further characterization of 4-Ethoxy-3-fluoro-5-(trifluoromethyl)benzaldehyde involves techniques like NMR spectroscopy and mass spectrometry to confirm purity and structural integrity.